6-Methylbenzo[h][1,6]naphthyridin-6-ium

• Molecular Formula: C13H11N2+
• Molecular Weight: 195.24g/mol
• IUPAC Name: 6-methylbenzo[h][1,6]naphthyridin-6-ium
• InChI: InChI=1S/C13H11N2/c1-15-9-10-5-4-8-14-13(10)11-6-2-3-7-12(11)15/h2-9H,1H3/q+1
• InChI Key: IBODYSSLGFOYFW-UHFFFAOYSA-N
• SMILES: C[N+]1=CC2=C(C3=CC=CC=C31)N=CC=C2

Description

6-Methylbenzo[h][1,6]naphthyridin-6-ium is a heterocyclic aromatic compound characterized by a fused naphthyridine core with a benzo[h] extension and a methyl substituent at the 6-position. Its molecular formula is C₉H₉N₂⁺, with a molecular weight of 145.18 g/mol . The compound’s SMILES notation, C[n+]1ccc2c(c1)cccn2, reflects its cationic nature due to the quaternary nitrogen in the naphthyridine ring . Synthetically, it can be prepared via reduction of 6-methylbenzo[b][1,6]naphthyridine using hydrochloric acid and palladium on carbon (Pd/C), leading to hydrogenation of the central ring .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Substituent(s)	Key Properties	Reference
6-Methylbenzo[h][1,6]naphthyridin-6-ium	C₉H₉N₂⁺	Methyl (6-position)	Cationic, synthesized via Pd/C reduction; thermal stability data pending
6-Benzyl-1,6-naphthyridin-6-ium	C₁₅H₁₃N₂⁺	Benzyl (6-position)	Reacts with Grignard reagents (e.g., MeMgBr) to form dihydro derivatives
ARC-111 (Dibenzo[c,h][1,6]naphthyridin-6-one)	C₂₃H₁₉N₃O₄	5-(2-N,N-dimethylaminoethyl)	Potent TOP1 inhibitor; uncharged derivatives resist MDR1-mediated efflux
5,6,7,8-Tetrahydro-6-methyl-1,6-naphthyridin-3-amine	C₉H₁₃N₃	Methyl (6-position), amine (3-position)	pKa ~7.12; moderate lipophilicity (XlogP predicted)

Key Observations:

• Cationic vs. Neutral Structures : The cationic nature of 6-methylbenzo[h][1,6]naphthyridin-6-ium distinguishes it from neutral analogs like ARC-111, which contains a ketone group. Charge influences membrane permeability and susceptibility to efflux pumps (e.g., MDR1) .
• Substituent Bulk : Benzyl-substituted naphthyridines (e.g., 6-benzyl derivatives) exhibit enhanced steric hindrance, affecting reactivity in alkylation and hydrogenation reactions .

Table 2: Cytotoxicity and Efflux Transporter Sensitivity

Compound	Cytotoxicity (IC₅₀, nM)	MDR1 Sensitivity	BCRP Sensitivity	Notes	Reference
6-Methylbenzo[h][1,6]naphthyridin-6-ium	Not reported	Pending	Pending	Structural analogy suggests potential resistance to efflux
ARC-111	10–50 (RPMI8402 cells)	Low	Low	Uncharged; avoids MDR1/BCRP recognition
NH₂-substituted ARC-111 analog	100–200	High	Moderate	Primary amine recognized by MDR1
Camptothecin	20–100	None	None	Uncharged; bypasses MDR1

Key Observations:

• Charge and Efflux Sensitivity : Neutral or uncharged compounds (e.g., ARC-111, camptothecin) show minimal interaction with MDR1, whereas charged or polar derivatives (e.g., NH₂-substituted analogs) are efflux substrates . This suggests that 6-methylbenzo[h][1,6]naphthyridin-6-ium’s cationic nature may limit its utility in MDR1-overexpressing cancers unless structural modifications reduce charge.